1-(4-cyanobenzyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[(4-cyanophenyl)methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C11H8N4O2/c12-5-8-1-3-9(4-2-8)6-15-7-10(11(16)17)13-14-15/h1-4,7H,6H2,(H,16,17)
• InChI Key: WFVFOPYKHGIWTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(N=N2)C(=O)O)C#N
• Molecular Formula: C11H8N4O2
• Molecular Weight: 228.21 g/mol

Description

1-(4-cyanobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, also known as 4-CN-TZ, is a synthetic compound with a wide range of potential applications in the field of medicine and biochemistry. With its unique chemical structure, 4-CN-TZ has been studied extensively in recent years, and has shown to have promising results in terms of its synthesis, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of novel compounds derived from triazole derivatives, including those related to 1-(4-cyanobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, has been a focus of research due to their potential antimicrobial properties. One study synthesized a series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid with varying substitutions. These compounds exhibited moderate to good antimicrobial activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains, showcasing the triazole derivative's potential as a scaffold for developing new antimicrobial agents Jadhav et al., 2017.

Catalysis and Chemical Synthesis

Triazole derivatives have also found applications in catalysis and as intermediates in chemical synthesis. For instance, ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates has been reported, enabling the preparation of peptidomimetics or biologically active compounds based on the triazole scaffold. This method overcomes the limitations of the Dimroth rearrangement, providing a versatile tool for synthesizing triazole-containing compounds with potential therapeutic applications Ferrini et al., 2015.

Materials Science and Dye-Sensitized Solar Cells

In materials science, triazole derivatives have been utilized in the development of dye-sensitized solar cells (DSSCs) and for their luminescence properties. A study on Cd(II) complexes with a triazole-based ligand demonstrated tunable luminescence and good thermal stability, which enhanced the efficiency of DSSCs when used as co-sensitizers. The improvement in efficiency was attributed to the complexes' ability to cover deficiencies in N719 absorption in the ultraviolet and blue-violet regions, showcasing the potential of triazole derivatives in improving the performance of DSSCs Gao et al., 2015.